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Compound of Interest

Compound Name:
(2-AMINOETHYL)(2-

METHOXYETHYL)AMINE

CAS No.: 19815-35-1

Cat. No.: B3249836

Get Quote

Executive Summary & Molecule Profile
N1-(2-Methoxyethyl)-1,2-ethanediamine is a unsymmetrical diamine featuring a primary amine,

a secondary amine, and an ether linkage.[1] It serves as a critical "soft" chelating ligand in

coordination chemistry and a flexible linker in medicinal chemistry (e.g., kinase inhibitor side

chains).

Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3249836#bc-rfq
https://patents.google.com/patent/CN102485711B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3249836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Note

CAS Number 19815-35-1

Formula

MW 118.18 g/mol

Boiling Point ~165–170 °C (est.)
Based on N-

ethylethylenediamine analogs

Density ~0.92 g/mL

Solubility
Miscible in

, EtOH
Hygroscopic

Retrosynthetic Analysis & Pathway Logic
To design a robust synthesis, we must analyze the disconnection of the C-N bonds. The

asymmetry of the molecule dictates that we either alkylate the diamine or build the amine

backbone from the ether.

Target: N1-(2-Methoxyethyl)-1,2-ethanediamine
(NH2-CH2-CH2-NH-CH2-CH2-O-CH3)

Route A: N-Alkylation
(Disconnection at Secondary Amine)

C-N Disconnection

Route B: Reductive Amination
(Imine Intermediate)

C=N Reduction

Ethylenediamine (Excess) 2-Methoxyethyl Chloride Ethylenediamine Methoxyacetaldehyde

Click to download full resolution via product page

Figure 1: Retrosynthetic logic illustrating the two primary feasible pathways.
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Primary Pathway: Nucleophilic Substitution (The
"Workhorse" Method)
This is the most accessible route for laboratories equipped for distillation. The core challenge is

polyalkylation. Ethylenediamine (EDA) has two primary amines; once one is alkylated, the

resulting secondary amine is more nucleophilic than the primary starting material, leading to

-bis-substitution.[1]

Solution: Use a massive molar excess of Ethylenediamine (5:1 to 10:1 ratio).

Experimental Protocol
Scale: 100 mmol Product Target

Reagents
Ethylenediamine (EDA): 60.1 g (1.0 mol) [Excess]

2-Methoxyethyl Chloride: 9.45 g (0.1 mol) [Limiting Reagent]

Solvent: Neat (EDA acts as solvent) or Ethanol (50 mL)

Base: Sodium Hydroxide (NaOH) pellets for workup.

Step-by-Step Methodology
Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, a pressure-

equalizing addition funnel, and a magnetic stir bar. Flush with

.

Charge: Add Ethylenediamine (1.0 mol) to the flask. Heat to 60°C.

Addition: Add 2-Methoxyethyl chloride (0.1 mol) dropwise over 60 minutes.

Causality: Slow addition ensures the concentration of the alkylating agent remains low

relative to the EDA, statistically favoring mono-alkylation.[1]
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Reflux: Raise temperature to reflux (~117°C) for 4–6 hours.

Monitoring: Monitor consumption of alkyl chloride via GC-FID or TLC (ninhydrin stain).

Neutralization: Cool to room temperature. The reaction generates HCl, forming the amine

hydrochloride salt. Add stoichiometric NaOH (4.0 g, 0.1 mol) dissolved in minimal water to

liberate the free amine.

Salt Removal: Add 100 mL diethyl ether or toluene. The NaCl/salts will precipitate or form a

brine layer. Separate the organic phase.[2][3][4]

Distillation (Critical):

Fraction 1: Recover excess Ethylenediamine (BP 116°C). Note: This can be recycled.[5]

Fraction 2: Collect N1-(2-Methoxyethyl)-1,2-ethanediamine (Target). Expected BP range:

165–175°C (atmospheric) or ~70–75°C at 15 mmHg.

Residue: Bis-substituted byproducts remain in the pot.

Mix EDA (10 eq) 
+ Alkyl Chloride (1 eq)

Reflux 6h
(Formation of HCl salt)

Basify (NaOH)
Extract into Toluene Fractional Distillation

Recovered EDA
(Recycle)

Pure Product
(>95%)

Click to download full resolution via product page

Figure 2: Process flow for the direct alkylation route emphasizing purification.

Secondary Pathway: Reductive Amination (The
"Selective" Method)
If high purity is required without rigorous distillation, reductive amination is superior. It avoids

polyalkylation because the intermediate imine forms 1:1.

Reagents:
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Methoxyacetaldehyde (commercially available as acetal, requires hydrolysis, or generated in

situ).[1]

Ethylenediamine (Excess).[6][7][8]

Reducing Agent: Sodium Triacetoxyborohydride (

) or

/Pd-C.

Protocol Overview
Imine Formation: React Methoxyacetaldehyde (1 eq) with Ethylenediamine (3 eq) in

Dichloromethane (DCM) or Methanol at 0°C.

Note: Excess EDA is still used to prevent two aldehydes reacting with one diamine

(forming the di-imine).

Reduction: Add

(1.5 eq) portion-wise. Stir at RT for 12h.[8]

Quench: Add saturated

.

Extraction: Extract with DCM. The unreacted EDA stays in the aqueous phase (if pH is

managed) or is removed via evaporation.

Pros/Cons:

Pros: Higher selectivity for mono-substitution.

Cons: Methoxyacetaldehyde is expensive and unstable; Boron waste requires disposal.

Quality Control & Validation
To establish Trustworthiness (Part 2 of requirements), the synthesized product must be

validated.
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Method Expected Signal Interpretation

1H NMR (

)

3.35 (s, 3H,

)

Confirms methoxy group

integrity.[1]

3.4–3.5 (t, 2H,

)

Ether-adjacent methylene.[1]

2.6–2.8 (m, 6H,

)

Amine-adjacent methylenes

(complex overlap).[1]

GC-MS
Molecular Ion (

) = 118
Confirms MW.

Fragment m/z = 45 (

)
Characteristic ether cleavage.

Titration
Potentiometric (

)

Two inflection points (Primary

vs Secondary amine).

Safety & Handling
Ethylenediamine: Corrosive, sensitizer, and lachrymator.[1] Handle in a fume hood.

2-Methoxyethyl Chloride: Potential alkylating agent (genotoxic). Use barrier gloves

(Nitrile/Laminate) and avoid inhalation.

Exotherm: The reaction of amines with alkyl halides is exothermic; control addition rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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